Cas no 71509-00-7 (Quinoline,2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-4-methyl-)

• Product Name: Quinoline,2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-4-methyl-
• CAS No: 71509-00-7
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 571059
• PubChem ID: 3054613
• Update Time: 2025-04-19

Quinoline,2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-4-methyl-
• 2-(3,5-dimethylpyrazol-1-yl)-6-methoxy-4-methylquinoline
• 2-(3,5-dimethylpyrazol-1-yl)-6-methoxy-4-methyl-quinoline
• 2-(3',5'-Dimethylpyrazol-1'-yl)-4-methyl-6-methoxyquinoline
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-methoxy-4-methylquinoline
• 71509-00-7
• Quinoline, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-4-methyl-
• BRN 4487298
• DTXSID70221740

• Inchi： 1S/C16H17N3O/c1-10-7-16(19-12(3)8-11(2)18-19)17-15-6-5-13(20-4)9-14(10)15/h5-9H,1-4H3
• InChI Key： INKWUKDNGQHKRV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C)=CC(=N2)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 267.13731
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 443°C at 760 mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.613
• PSA: 39.94